Cas no 2305252-00-8 (3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride)
3,3-Difluoro-8-azaspiro[4.5]decane hydrochloride is a fluorinated spirocyclic amine compound with potential applications in pharmaceutical and agrochemical research. The incorporation of two fluorine atoms at the 3-position enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. The spirocyclic structure contributes to conformational rigidity, which can improve binding selectivity in target interactions. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its balanced physicochemical properties. Its synthetic versatility allows for further functionalization, enabling diverse derivatization pathways for structure-activity relationship studies.
![3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride structure](https://ossimg.kuujia.com/scimg/2305500/2305252-00-8x500.png)
2305252-00-8 structure
Product Name:3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride
CAS No:2305252-00-8
MF:C9H16ClF2N
MW:211.679848670959
CID:4787286
Update Time:2025-05-27
3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride
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- Inchi： 1S/C9H15F2N.ClH/c10-9(11)2-1-8(7-9)3-5-12-6-4-8;/h12H,1-7H2;1H
- InChI Key： FZFUIJIYPISIHJ-UHFFFAOYSA-N
- SMILES： Cl.FC1(CCC2(CCNCC2)C1)F
Computed Properties
- Exact Mass: 211.0939335 g/mol
- Monoisotopic Mass: 211.0939335 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
- Molecular Weight: 211.68
3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6763054-1mg |
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride |
2305252-00-8 | 95.0% | 1mg |
$94.0 | 2022-02-28 | |
| Enamine | EN300-6763054-2mg |
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride |
2305252-00-8 | 95.0% | 2mg |
$96.0 | 2022-02-28 | |
| Enamine | EN300-6763054-5mg |
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride |
2305252-00-8 | 95.0% | 5mg |
$106.0 | 2022-02-28 | |
| Enamine | EN300-6763054-10mg |
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride |
2305252-00-8 | 95.0% | 10mg |
$134.0 | 2022-02-28 | |
| Enamine | EN300-6763054-20mg |
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride |
2305252-00-8 | 95.0% | 20mg |
$176.0 | 2022-02-28 | |
| Enamine | EN300-6763054-25mg |
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride |
2305252-00-8 | 95.0% | 25mg |
$191.0 | 2022-02-28 | |
| Enamine | EN300-6763054-50mg |
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride |
2305252-00-8 | 95.0% | 50mg |
$269.0 | 2022-02-28 | |
| Enamine | EN300-6763054-100mg |
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride |
2305252-00-8 | 95.0% | 100mg |
$401.0 | 2022-02-28 | |
| Enamine | EN300-6763054-250mg |
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride |
2305252-00-8 | 95.0% | 250mg |
$572.0 | 2022-02-28 | |
| Enamine | EN300-6763054-500mg |
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride |
2305252-00-8 | 95.0% | 500mg |
$902.0 | 2022-02-28 |
3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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